Cas no 147780-50-5 ((R)-(+)-Mequitazine)

(R)-(+)-Mequitazine is a chiral derivative of mequitazine, a piperazine-class antihistamine with selective H1-receptor antagonism. This enantiomer exhibits enhanced binding affinity and pharmacological activity compared to its racemic counterpart, making it valuable for research in allergic and inflammatory conditions. Its stereospecificity ensures improved receptor interaction, potentially reducing off-target effects. (R)-(+)-Mequitazine is commonly utilized in preclinical studies to investigate structure-activity relationships and optimize therapeutic profiles. The compound is supplied with high enantiomeric purity (>98%), ensuring reproducibility in experimental outcomes. Its stability and well-characterized pharmacokinetics further support its use in mechanistic and pharmacological research. Suitable for in vitro and in vivo applications, it serves as a reference standard in analytical and bioanalytical methodologies.
(R)-(+)-Mequitazine structure
(R)-(+)-Mequitazine structure
Product Name:(R)-(+)-Mequitazine
CAS No:147780-50-5
MF:C20H22N2S
MW:322.467083454132
CID:100663
PubChem ID:3246605
Update Time:2025-11-02

(R)-(+)-Mequitazine Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine,10-[(3R)-1-azabicyclo[2.2.2]oct-3-ylmethyl]-
    • (+)-Mequitazine
    • (R)-(+)-Mequitazine
    • (R)-10-(1-Azabicyclo[2.2.2]oct-3-ylmethyl)-10H-phenothiazine
    • 10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, (R)- (9CI)
    • (R)-10-(1-Azabicyclo[2.2.2]oct-3-ylMethyl)
    • 10-((1R,3S,4R)-quinuclidin-3-ylmethyl)-10H-phenothiazine(WXC05886)
    • NCGC00014679-02
    • vo162
    • NCGC00014679
    • 147780-50-5
    • (R)-Mequitazine
    • Mequitazine, (R)-
    • AKOS015963224
    • l-mequitazine
    • 10-[[(3R)-1-azabicyclo[2.2.2]octan-3-yl]methyl]phenothiazine
    • SCHEMBL18208
    • 10H-Phenothiazine, 10-((3R)-1-azabicyclo(2.2.2)oct-3-ylmethyl)-
    • CHEMBL1367006
    • Q27236150
    • 10H-Phenothiazine, 10-[(3R)-1-azabicyclo[2.2.2]oct-3-ylmethyl]-
    • NCGC00097782-01
    • 10-(((3R)-1-Azabicyclo(2.2.2)octane-3alpha-yl)methyl)-10H-phenothiazine
    • NCI303612
    • 10H-Phenothiazine, 10-(1-azabicyclo(2.2.2)oct-3-ylmethyl)-, (R)-
    • NCIStruc1_001806
    • 10-(((3R)-1-AZABICYCLO(2.2.2)OCTANE-3.ALPHA.-YL)METHYL)-10H-PHENOTHIAZINE
    • UNII-05VP796JC6
    • (R)-10-(quinuclidin-3-ylmethyl)-10H-phenothiazine
    • J2.972.564K
    • V-0162
    • NCIStruc2_001597
    • PD132506
    • 05VP796JC6
    • 10-((3R)-QUINUCLIDIN-3-YLMETHYL)-10H-PHENOTHIAZINE
    • G61685
    • Inchi: 1S/C20H22N2S/c1-3-7-19-17(5-1)22(18-6-2-4-8-20(18)23-19)14-16-13-21-11-9-15(16)10-12-21/h1-8,15-16H,9-14H2/t16-/m1/s1
    • InChI Key: HOKDBMAJZXIPGC-MRXNPFEDSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)C[C@H]1CN2CCC1CC2

Computed Properties

  • Exact Mass: 322.15
  • Monoisotopic Mass: 322.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.8A^2
  • XLogP3: 4.6

Experimental Properties

  • Color/Form: White solid
  • Density: 1.28g/cm3
  • Melting Point: 130-131°C
  • Boiling Point: 469.4ºC at 760 mmHg
  • Flash Point: 237.7ºC
  • Refractive Index: 1.707
  • PSA: 31.78000
  • LogP: 4.63400

(R)-(+)-Mequitazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M225105-1mg
(R)-(+)-Mequitazine
147780-50-5
1mg
$178.00 2023-05-18
TRC
M225105-10mg
(R)-(+)-Mequitazine
147780-50-5
10mg
$1372.00 2023-05-18
TRC
M225105-100mg
(R)-(+)-Mequitazine
147780-50-5
100mg
$ 9200.00 2023-09-07
A2B Chem LLC
AA66157-100mg
10H-Phenothiazine, 10-[(3R)-1-azabicyclo[2.2.2]oct-3-ylmethyl]-
147780-50-5 96%
100mg
$360.00 2024-04-20

Additional information on (R)-(+)-Mequitazine

Comprehensive Overview of (R)-(+)-Mequitazine (CAS No. 147780-50-5): Properties, Applications, and Market Insights

(R)-(+)-Mequitazine (CAS No. 147780-50-5) is a chiral compound belonging to the class of piperazine derivatives, widely recognized for its pharmacological significance. This enantiomer of Mequitazine exhibits distinct biological activity, making it a subject of interest in pharmaceutical research and drug development. The compound's unique stereochemistry contributes to its selective interactions with biological targets, enhancing its potential therapeutic applications.

The molecular structure of (R)-(+)-Mequitazine features a piperazine ring and a thioxanthene moiety, which are critical for its bioactivity. With a molecular formula of C20H22N2S, this compound has a molar mass of approximately 322.47 g/mol. Its chiral center at the piperazine ring confers enantioselective properties, which are crucial for its pharmacokinetics and pharmacodynamics. Researchers often explore (R)-(+)-Mequitazine for its potential in treating allergic conditions and central nervous system disorders, owing to its histamine H1 receptor antagonism.

In recent years, the demand for enantiomerically pure compounds like (R)-(+)-Mequitazine has surged, driven by advancements in asymmetric synthesis and chiral separation technologies. Pharmaceutical companies are increasingly focusing on single-enantiomer drugs due to their improved efficacy and reduced side effects. This trend aligns with the growing interest in precision medicine, where (R)-(+)-Mequitazine could play a pivotal role in developing targeted therapies.

The applications of (R)-(+)-Mequitazine extend beyond allergy treatment. Recent studies have investigated its potential in neuroinflammation modulation and cognitive enhancement, leveraging its interaction with neurotransmitter systems. These findings have sparked discussions in neuroscience forums and pharmacology conferences, positioning (R)-(+)-Mequitazine as a compound of interest for neurodegenerative disease research.

From a market perspective, the global chiral chemicals market is projected to grow significantly, with (R)-(+)-Mequitazine contributing to this expansion. The compound's patent status and regulatory approvals influence its commercial viability, making it a topic of interest for pharmaceutical analysts and investors. Additionally, the rise of generic drug formulations has increased the accessibility of Mequitazine-based products, further driving market demand.

Quality control and analytical testing are critical for ensuring the purity of (R)-(+)-Mequitazine. Techniques such as high-performance liquid chromatography (HPLC) and chiral stationary phase chromatography are commonly employed to verify enantiomeric excess. These methods are essential for pharmaceutical manufacturers aiming to meet Good Manufacturing Practice (GMP) standards and regulatory requirements.

Environmental and sustainability considerations are also shaping the production of (R)-(+)-Mequitazine. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of synthesis processes. This shift aligns with the broader corporate social responsibility (CSR) goals of many companies, making (R)-(+)-Mequitazine a candidate for eco-friendly synthesis routes.

In conclusion, (R)-(+)-Mequitazine (CAS No. 147780-50-5) represents a compelling example of how chiral chemistry intersects with modern pharmacology. Its potential applications in allergy management, neurological research, and precision medicine underscore its relevance in today's scientific landscape. As research continues to uncover new therapeutic avenues, (R)-(+)-Mequitazine is poised to remain a key player in the pharmaceutical innovation arena.

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